A Guide to the Structural Elucidation of 3-Deoxy-3-acetylabiraterone-3-ene: A Multi-Spectroscopic Approach
A Guide to the Structural Elucidation of 3-Deoxy-3-acetylabiraterone-3-ene: A Multi-Spectroscopic Approach
Abstract
The structural integrity and purity of Active Pharmaceutical Ingredients (APIs) are paramount to drug safety and efficacy. Abiraterone acetate, a cornerstone in the treatment of metastatic castration-resistant prostate cancer, can undergo transformation during synthesis and storage, leading to the formation of various impurities.[1][2][3] This guide provides an in-depth, technical walkthrough of the modern analytical workflow required to isolate and definitively elucidate the structure of a potential A-ring derivative, 3-Deoxy-3-acetylabiraterone-3-ene. We will detail the strategic application of High-Performance Liquid Chromatography (HPLC), High-Resolution Mass Spectrometry (HRMS), and a suite of one- and two-dimensional Nuclear Magnetic Resonance (NMR) experiments. This document is intended for researchers, analytical scientists, and drug development professionals engaged in the characterization of complex steroidal molecules.
Introduction: The Criticality of Impurity Profiling in Abiraterone Acetate
Abiraterone acetate is an orally administered prodrug that, upon hydrolysis to its active form, abiraterone, potently and irreversibly inhibits the CYP17A1 enzyme, a critical node in the androgen biosynthesis pathway.[4] Its efficacy in treating advanced prostate cancer is well-documented.[5] However, like all synthetic APIs, abiraterone acetate is susceptible to the formation of process-related impurities and degradation products.[6] Regulatory bodies, under the guidance of the International Council for Harmonisation (ICH), mandate that any impurity present at a level of 0.10% or greater must be identified and characterized to ensure that it poses no additional risk to the patient.[6]
Forced degradation studies, which expose the API to stress conditions like acid, base, oxidation, heat, and light, are essential for identifying potential degradants.[7][8] Studies on abiraterone acetate show it is particularly susceptible to degradation under acidic and alkaline hydrolysis conditions.[7][9] One such potential derivative is 3-Deoxy-3-acetylabiraterone-3-ene , chemically named 1-[17-(Pyridin-3-yl)androsta-3,5,16-trien-3-yl]ethanone .[10][11] Its structure suggests a transformation in the steroidal A-ring, a common site of reactivity. This guide uses this molecule as a case study to demonstrate the definitive process of structure elucidation.
Plausible Formation Pathway
The structure of 3-Deoxy-3-acetylabiraterone-3-ene, featuring a conjugated dienone system in the A-ring, strongly suggests its formation from the active metabolite, abiraterone, under acidic conditions. A plausible mechanism involves the acid-catalyzed dehydration of the 3β-hydroxyl group of abiraterone, followed by tautomerization and rearrangement to form the more stable conjugated system. This hypothesis is supported by forced degradation studies that report significant decomposition of abiraterone acetate in acidic environments.[7][8][9]
Isolation and Purification Protocol
The first crucial step is to isolate the impurity in a pure form suitable for spectroscopic analysis. Given that 3-Deoxy-3-acetylabiraterone-3-ene is significantly less polar than its parent compound (abiraterone) due to the loss of the hydroxyl group, Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) is the method of choice.
Experimental Protocol: Preparative RP-HPLC
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Sample Preparation: A sample from a forced degradation study (e.g., abiraterone acetate refluxed in 0.1 N HCl) is neutralized and concentrated.[7][12] The residue is redissolved in a suitable solvent mixture, such as acetonitrile/water.
-
Chromatographic System: A preparative HPLC system equipped with a high-loading C18 column is utilized.
-
Method Parameters: The separation method is optimized to achieve baseline resolution between the parent drug and the target impurity. Multiple fractions corresponding to the impurity peak are collected.
-
Post-Collection Processing: The collected fractions are pooled, and the solvent is removed under reduced pressure to yield the purified impurity as a solid. The purity is then confirmed using an analytical HPLC method.
| Parameter | Value | Rationale |
| Column | Preparative C18 (e.g., 250 x 21.2 mm, 5 µm) | Standard for non-polar compounds, allows high mass loading. |
| Mobile Phase A | 0.1% Formic Acid in Water | Provides proton source for good peak shape in mass spectrometry. |
| Mobile Phase B | Acetonitrile | Standard organic modifier for reversed-phase chromatography. |
| Gradient | Optimized from ~60% B to 95% B over 30 min | To ensure separation from polar parent and other impurities. |
| Flow Rate | 15-20 mL/min | Typical for preparative scale. |
| Detection | UV at 251 nm and 270 nm | Wavelengths suitable for detecting the pyridine and conjugated system.[7] |
| Injection Volume | 1-5 mL | Dependent on sample concentration and column capacity. |
The Structure Elucidation Workflow: A Spectroscopic Triad
With the impurity isolated, a combination of mass spectrometry and NMR spectroscopy is employed for unambiguous structure determination.
High-Resolution Mass Spectrometry (HRMS)
The first step is to determine the elemental composition. Electrospray Ionization (ESI) coupled with a high-resolution mass analyzer (like TOF or Orbitrap) provides the requisite mass accuracy.
-
Objective: To confirm the molecular formula.
-
Expected Result: The proposed structure C₂₆H₃₁NO has a monoisotopic mass of 373.2406 u. HRMS analysis should yield a protonated molecule [M+H]⁺ with a measured m/z value that matches the theoretical value to within 5 ppm.
| Parameter | Hypothetical Result | Interpretation |
| Formula | C₂₆H₃₁NO | Proposed molecular formula. |
| Ionization Mode | Positive ESI | The pyridine nitrogen is readily protonated. |
| Calculated [M+H]⁺ | 374.2484 | Theoretical exact mass of the protonated molecule. |
| Measured [M+H]⁺ | 374.2481 | High-resolution measurement. |
| Mass Error | -0.8 ppm | Confirms the elemental composition with high confidence. |
Fourier-Transform Infrared (FT-IR) Spectroscopy
FT-IR provides rapid confirmation of key functional groups and, crucially, the absence of others.
-
Objective: Identify characteristic vibrations.
-
Expected Result: The spectrum should confirm the presence of an α,β-unsaturated ketone and aromatic C-H bonds, and the absence of the 3-OH group present in the parent abiraterone.
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~1655 cm⁻¹: Strong C=O stretch, shifted to lower frequency due to conjugation.
-
~1610 & 1580 cm⁻¹: C=C stretching vibrations from the conjugated diene and the pyridine ring.
-
~3050 cm⁻¹: Aromatic C-H stretching.
-
Absence of broad band at ~3200-3400 cm⁻¹: Confirms the loss of the hydroxyl group.
-
Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR is the definitive tool for establishing the precise atomic connectivity and constitution of the molecule. A full suite of experiments (¹H, ¹³C, DEPT, COSY, HSQC, and HMBC) is required. Modern NMR techniques are indispensable for the structural analysis of steroids.[13][14]
Hypothetical NMR Data (in CDCl₃)
| Atom Position | ¹³C (δ ppm) | ¹H (δ ppm) | Multiplicity | J (Hz) |
| 18-CH₃ | 19.5 | 0.95 | s | |
| 19-CH₃ | 20.8 | 1.08 | s | |
| Acetyl-CH₃ | 26.5 | 2.28 | s | |
| C-3 | 199.5 | - | - | |
| C-4 | 124.1 | 6.15 | d | 2.1 |
| C-5 | 165.2 | - | - | |
| C-6 | 128.8 | 5.90 | s | |
| C-16 | 149.8 | - | - | |
| C-17 | 135.1 | - | - | |
| Py-2' | 148.1 | 8.60 | d | 2.3 |
| Py-4' | 133.5 | 7.75 | dt | 8.0, 2.0 |
| Py-5' | 123.9 | 7.28 | dd | 8.0, 4.8 |
| Py-6' | 148.5 | 8.48 | dd | 4.8, 1.5 |
Interpretation:
-
¹H NMR: The most revealing region is the downfield (vinylic) portion. The appearance of two new signals at δ 6.15 (d) and δ 5.90 (s) , integrating to one proton each, is indicative of protons on a double bond system within the A/B rings. The sharp singlet at δ 2.28 is characteristic of an acetyl methyl group. The signals above δ 7.0 are typical for the 3-pyridyl moiety.
-
¹³C NMR & DEPT-135: The key signal is the ketone carbonyl at δ 199.5 , which is significantly downfield, confirming a conjugated system. The DEPT-135 experiment would show this as a null signal. Four signals between δ 120-170 ppm confirm the presence of multiple C=C double bonds. The signal at δ 26.5 corresponds to the acetyl methyl carbon.
-
2D NMR - Establishing Connectivity: While ¹H and ¹³C provide the pieces, 2D correlation experiments assemble the puzzle.
-
HSQC (Heteronuclear Single Quantum Coherence): This experiment directly correlates each proton to the carbon it is attached to. For example, it would link the proton at δ 6.15 to the carbon at δ 124.1 (C-4) and the proton at δ 5.90 to the carbon at δ 128.8 (C-6).
-
HMBC (Heteronuclear Multiple Bond Correlation): This is the most powerful experiment for this elucidation, as it reveals 2- and 3-bond correlations between protons and carbons, building the molecular skeleton.
-
Critical HMBC Correlations:
-
A strong correlation from the acetyl methyl protons (δ 2.28 ) to the carbonyl carbon (δ 199.5 ) unequivocally places the acetyl group at C-3.
-
Correlations from the vinylic proton H-4 (δ 6.15 ) to the carbonyl carbon C-3 (δ 199.5 ) and the quaternary olefinic carbon C-5 (δ 165.2 ) confirm the α,β-unsaturated nature of the ketone.
-
Correlations from H-4 to C-6 (δ 128.8 ) and from H-6 (δ 5.90 ) back to C-5 establish the conjugated diene system extending from C-3 to C-6.
Conclusion
The collective evidence provides an unambiguous structural proof. High-Resolution Mass Spectrometry confirms the elemental formula C₂₆H₃₁NO. FT-IR spectroscopy verifies the presence of a conjugated ketone and the absence of a hydroxyl group. Finally, a comprehensive analysis of 1D and 2D NMR data, particularly the long-range correlations observed in the HMBC spectrum, definitively establishes the connectivity of the A-ring as a 3-acetyl-3,5-diene system. This multi-spectroscopic strategy represents a robust, self-validating system for the characterization of unknown impurities and derivatives in complex pharmaceutical compounds, ensuring the quality and safety of medicines like abiraterone acetate.
References
- Patel, P. N., et al. (2016). Study on Stress Degradation Behaviour of Abiraterone Acetate in Film Coated Tablets and Identification of Major Stress Degradati. Inventi Rapid: Pharm Analysis & Quality Assurance.
-
Jampala, R., et al. (2021). AQbD Driven Development of an RP-HPLC Method for the Quantitation of Abiraterone Acetate for its Pharmaceutical Formulations in the Presence of Degradants. Pharmaceuticals, 14(9), 889. Available from: [Link]
- Rao, D. D., et al. (2017). Stability Indicating RP-HPLC method for the determination of Abiraterone (An Anti-Cancer Drug). Research Journal of Pharmacy and Technology, 10(4), 1085-1091.
-
Hu, C., et al. (2018). Identification, Characterization and High-Performance Liquid Chromatography Quantification for Process-Related Impurities in Abiraterone Acetate Bulk Drug. Journal of Chromatographic Science, 56(9), 816–823. Available from: [Link]
-
Wang, Y., et al. (2024). Synthesis and Biological Evaluation of Methoxypolyethylene-Glycol-Substituted Abiraterone Derivatives as Potential Antiprostate Cancer Agents. Molecular Pharmaceutics. Available from: [Link]
-
Hu, C., et al. (2018). Identification, Characterization and High-Performance Liquid Chromatography Quantification for Process-Related Impurities in Abiraterone Acetate Bulk Drug. Journal of Chromatographic Science, 56(9), 816-823. Available from: [Link]
-
Hu, C., et al. (2018). Identification, Characterization and High-Performance Liquid Chromatography Quantification for Process-Related Impurities in Abiraterone Acetate Bulk Drug. ResearchGate. Available from: [Link]
-
Shirazi, S. M. H., Mokhtari, J., & Mirjafary, Z. (2022). Synthesis and characterization of epoxide impurities of abiraterone acetate. Steroids, 180, 108988. Available from: [Link]
-
Nakanishi, R., et al. (2025). Synthesis of the Abiraterone Derivatives 5α‐ and 5β‐Δ1‐Abiraterone and Structural Determination of an Unknown Metabolite in Human Serum Derived from Oral Abiraterone Acetate. ChemBioChem, e202500675. Available from: [Link]
-
Hu, C., et al. (2018). Identification, Characterization and High-Performance Liquid Chromatography Quantification for Process-Related Impurities in Abiraterone Acetate Bulk Drug. Semantic Scholar. Available from: [Link]
- Mhaske, D. K., & Kumbhar, A. S. (2023). The first RP-UHPLC method for simultaneous quantification of abiraterone acetate, its four degradants, and six specified process impurities and correct identification of all analytes based on molecular weight. Journal of Pharmaceutical and Biomedical Analysis, 234, 115568.
-
Reddy, G. C., et al. (2019). New stability indicating RP-HPLC method for the determination of Abiraterone acetate, its related substances and degradation products in bulk and dosage form. ResearchGate. Available from: [Link]
- Li, Z., et al. (2017). Research on the synthesis and characterization of abiraterone acetate.
-
Stojković, D. B., et al. (2024). Abiraterone and Galeterone, Powerful Tools Against Prostate Cancer: Present and Perspective. Molecules, 29(21), 5094. Available from: [Link]
-
Nakanishi, R., et al. (2025). Synthesis of the Abiraterone Derivatives 5α- and 5β-Δ1-Abiraterone and Structural Determination of an Unknown Metabolite in Human Serum Derived from Oral Abiraterone Acetate. Chembiochem. Available from: [Link]
- Google Patents. (2014). WO2014009437A1 - Oxidation stability of abiraterone acetate.
-
Veeprho. (n.d.). 3-Deoxy-3-acetyl abiraterone-3-ene. Veeprho. Retrieved from [Link]
- Kerekes, S., & Batta, G. (2015). Nuclear Magnetic Resonance of Steroids. In Modern NMR Approaches to the Structure Elucidation of Natural Products (Vol. 2, pp. 275-314). Royal Society of Chemistry.
-
Kerekes, S., & Batta, G. (2014). Steroids and NMR. ResearchGate. Available from: [Link]
-
Lin, Y. R., et al. (2021). Resolving Entangled J H-H -Coupling Patterns for Steroidal Structure Determinations by NMR Spectroscopy. Molecules, 26(9), 2631. Available from: [Link]
-
Pharmaffiliates. (n.d.). CAS No : 2697127-16-3 | Product Name : 3-Deoxy-3-acetylabiraterone-3-ene. Pharmaffiliates. Retrieved from [Link]
-
Viljoen, C. D., et al. (2012). Mass spectrometry techniques in the survey of steroid metabolites as potential disease biomarkers: a review. Analytica Chimica Acta, 756, 1-13. Available from: [Link]
- Nováková, L. (2025). Steroid Analysis Using Modern Chromatographic and Mass Spectrometry Techniques. Charles University.
-
SynZeal. (n.d.). 3-Deoxy-3-Acetyl Abiraterone-3-Ene (USP) | CAS 2697127-16-3. SynZeal. Retrieved from [Link]
-
HTS Biopharma. (n.d.). 3-Deoxy-3-Acetyl Abiraterone-3-Ene. HTS Biopharma. Retrieved from [Link]
Sources
- 1. Identification, Characterization and High-Performance Liquid Chromatography Quantification for Process-Related Impurities in Abiraterone Acetate Bulk Drug - PubMed [pubmed.ncbi.nlm.nih.gov]
- 2. academic.oup.com [academic.oup.com]
- 3. researchgate.net [researchgate.net]
- 4. Abiraterone and Galeterone, Powerful Tools Against Prostate Cancer: Present and Perspective [mdpi.com]
- 5. bcc.bas.bg [bcc.bas.bg]
- 6. ovid.com [ovid.com]
- 7. ijpsonline.com [ijpsonline.com]
- 8. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
- 9. rjptonline.org [rjptonline.org]
- 10. veeprho.com [veeprho.com]
- 11. 3-Deoxy-3-Acetyl Abiraterone-3-Ene (USP) | 2697127-16-3 | SynZeal [synzeal.com]
- 12. pdf.benchchem.com [pdf.benchchem.com]
- 13. books.rsc.org [books.rsc.org]
- 14. researchgate.net [researchgate.net]
